Cas no 920161-66-6 (N-(2-hydroxyethyl)-N'-4-(trifluoromethoxy)phenylethanediamide)

• Product Name: N-(2-hydroxyethyl)-N'-4-(trifluoromethoxy)phenylethanediamide
• CAS No: 920161-66-6
• MF: C₁₁H₁₁F₃N₂O₄
• MW: 292.211253404617
• CID: 5496314
• PubChem ID: 44998994
• Update Time: 2025-11-01

N-(2-hydroxyethyl)-N'-4-(trifluoromethoxy)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxyethyl)-N'-[4-(trifluoromethoxy)phenyl]ethanediamide
• N-(2-hydroxyethyl)-N'-[4-(trifluoromethoxy)phenyl]oxamide
• 920161-66-6
• F2879-5020
• VU0504028-1
• N1-(2-hydroxyethyl)-N2-(4-(trifluoromethoxy)phenyl)oxalamide
• AKOS024474186
• N-(2-hydroxyethyl)-N'-4-(trifluoromethoxy)phenylethanediamide

• Inchi： 1S/C11H11F3N2O4/c12-11(13,14)20-8-3-1-7(2-4-8)16-10(19)9(18)15-5-6-17/h1-4,17H,5-6H2,(H,15,18)(H,16,19)
• InChI Key： YTTVAAOUNDWAAM-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)NC(C(NCCO)=O)=O)(F)F

Computed Properties

• Exact Mass: 292.067
• Monoisotopic Mass: 292.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.7A^2
• XLogP3: 1.3

Additional information on N-(2-hydroxyethyl)-N'-4-(trifluoromethoxy)phenylethanediamide

Comprehensive Guide to N-(2-hydroxyethyl)-N'-4-(trifluoromethoxy)phenylethanediamide (CAS No. 920161-66-6)

N-(2-hydroxyethyl)-N'-4-(trifluoromethoxy)phenylethanediamide (CAS No. 920161-66-6) is a specialized organic compound with a unique molecular structure that combines a hydroxyethyl group with a trifluoromethoxyphenyl moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug development and crop protection. The presence of the trifluoromethoxy group enhances its biological activity, making it a valuable intermediate in synthesizing novel bioactive molecules.

One of the key features of N-(2-hydroxyethyl)-N'-4-(trifluoromethoxy)phenylethanediamide is its solubility profile. The hydroxyethyl group improves its water solubility, while the aromatic trifluoromethoxyphenyl segment contributes to its lipophilicity. This balanced solubility makes it an attractive candidate for formulations requiring both hydrophilic and hydrophobic properties. Researchers are particularly interested in its potential as a building block for small-molecule drugs, especially in areas like central nervous system (CNS) therapeutics and anti-inflammatory agents.

The synthesis of N-(2-hydroxyethyl)-N'-4-(trifluoromethoxy)phenylethanediamide typically involves multi-step organic reactions, including amidation and etherification processes. Advanced techniques like HPLC purification and NMR characterization are employed to ensure high purity and accurate structural confirmation. The compound's stability under various pH conditions has been studied extensively, showing promising results for its use in oral drug formulations.

In recent years, the demand for fluorinated organic compounds like N-(2-hydroxyethyl)-N'-4-(trifluoromethoxy)phenylethanediamide has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in precision medicine and targeted drug delivery systems. The compound's trifluoromethoxy group is particularly valuable in medicinal chemistry, as it often improves binding affinity to biological targets while maintaining favorable pharmacokinetic properties.

Beyond pharmaceuticals, CAS No. 920161-66-6 has shown potential in agrochemical applications. The trifluoromethoxy moiety is known to enhance pesticidal activity, making derivatives of this compound interesting candidates for next-generation crop protection agents. With increasing global focus on sustainable agriculture and reduced environmental impact, such specialized chemicals are gaining importance in developing more efficient and eco-friendly solutions.

The market for N-(2-hydroxyethyl)-N'-4-(trifluoromethoxy)phenylethanediamide is expected to grow steadily, driven by ongoing research in drug discovery and agrochemical innovation. Manufacturers are investing in scalable synthesis methods to meet the rising demand from pharmaceutical and agricultural sectors. Quality control remains paramount, with strict adherence to GMP standards for pharmaceutical-grade material and ISO certifications for industrial applications.

From a regulatory perspective, CAS 920161-66-6 is generally regarded as safe for research and development purposes when handled according to standard laboratory protocols. Its non-hazardous nature under normal conditions makes it suitable for various experimental settings without requiring special containment measures. However, as with all chemical substances, proper personal protective equipment (PPE) should be used during handling.

Researchers frequently search for information about the synthesis pathway of N-(2-hydroxyethyl)-N'-4-(trifluoromethoxy)phenylethanediamide, its spectroscopic properties, and potential biological activities. The compound's unique combination of hydrogen-bond donor/acceptor sites and fluorine atoms makes it particularly interesting for molecular docking studies and structure-activity relationship (SAR) analyses.

In conclusion, N-(2-hydroxyethyl)-N'-4-(trifluoromethoxy)phenylethanediamide (CAS No. 920161-66-6) represents an important class of fluorinated amide compounds with diverse applications in life sciences. Its balanced physicochemical properties, coupled with the valuable trifluoromethoxy pharmacophore, position it as a versatile intermediate for developing new therapeutic agents and agricultural chemicals. As research continues to uncover its full potential, this compound is likely to remain a focus of scientific investigation and industrial application in the coming years.